Cas no 1707735-51-0 (1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one)

• Product Name: 1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one
• CAS No: 1707735-51-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5039149
• Update Time: 2026-02-28

1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one

• Inchi： 1S/C8H14N4O/c1-11-7(13)6-10-8(11)12-4-2-9-3-5-12/h9H,2-6H2,1H3
• InChI Key： PLXHMOQGIDMCAA-UHFFFAOYSA-N
• SMILES： O=C1CN=C(N1C)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: -1.3
• Topological Polar Surface Area: 47.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one

1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one (CAS No. 1707735-51-0): A Comprehensive Overview

The compound 1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one, identified by the CAS registry number 1707735-51-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound features a piperazine ring fused with an imidazole moiety, along with a methyl group substitution, making it a versatile scaffold for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one through various methodologies, including microwave-assisted synthesis, catalytic cross-coupling reactions, and green chemistry approaches. These methods not only enhance the yield and purity of the compound but also reduce the environmental footprint associated with its production. The incorporation of piperazine into the imidazole framework introduces additional nitrogen atoms, which can participate in hydrogen bonding and other non-covalent interactions, thereby influencing the compound's solubility, stability, and bioavailability.

One of the most promising applications of CAS No. 1707735-51-0 lies in its potential as a building block for drug discovery. The imidazole ring is known for its ability to act as a hydrogen bond donor or acceptor, making it an attractive component in medicinal chemistry. Recent studies have explored the use of this compound as a precursor for designing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. For instance, researchers have reported that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its role in drug discovery, 1-Methyl-2-(piperazin-1-yl)-1H-imidazol-5(4H)-one has shown promise in materials science applications. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and metallopharmaceuticals. For example, studies have demonstrated that this compound can act as a chelating agent for transition metals like copper and zinc, forming stable complexes that exhibit catalytic activity in organic transformations.

The unique electronic properties of CAS No. 1707735-51-0 also make it a candidate for applications in optoelectronics and sensor technologies. Its conjugated π-system allows for efficient electron delocalization, which is advantageous in designing materials with tailored optical and electronic properties. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and sensors for detecting environmental pollutants or biological analytes.

From an analytical standpoint, the characterization of 1-Methyl-2-(piperazin-1-yli)imidazolone (another name for the compound) has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure, conformational flexibility, and intermolecular interactions of the compound, which are critical for understanding its behavior in different chemical environments.

In terms of safety and handling, while CAS No. 1707735 - 5 - 0 is not classified as a hazardous substance under current regulations, proper precautions should be taken during synthesis and handling to ensure compliance with occupational health and safety standards. This includes wearing appropriate personal protective equipment (PPE) and working in well ventilated areas to minimize exposure risks.

Looking ahead, ongoing research continues to unlock new possibilities for 1-Methyl-piperazine-imidazole derivative (another designation for this compound). Collaborative efforts between academic institutions and industry partners are driving innovation in its application across diverse fields such as biotechnology, nanotechnology, and sustainable chemistry. As our understanding of this compound deepens, it is expected to play an increasingly important role in advancing scientific research and technological development.